Cas no 1694586-17-8 (tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate
• CAS No: 1694586-17-8
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 5895193
• PubChem ID: 114773723
• Update Time: 2025-05-19

tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate
• 1694586-17-8
• EN300-1135919

• Inchi： 1S/C16H30INO3/c1-5-6-7-11-20-16(12-17)9-8-10-18(13-16)14(19)21-15(2,3)4/h5-13H2,1-4H3
• InChI Key： PXPCEFPWFIGTQT-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OCCCCC

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate (CAS No. 1694586-17-8)

The compound tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate (CAS No. 1694586-17-8) is a highly specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique molecular structure, featuring a piperidine core modified with iodomethyl and pentyloxy groups, makes it a valuable building block for researchers developing novel bioactive molecules. This compound falls under the category of Boc-protected amines, a class widely used in peptide synthesis and drug discovery due to their stability and reactivity.

In recent years, the demand for tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate has grown alongside advancements in small molecule drug development and medicinal chemistry. Researchers frequently search for this compound when exploring N-heterocyclic scaffolds or designing CNS-targeting therapeutics, as the piperidine moiety is prevalent in many neurologically active compounds. The iodomethyl functionality provides an excellent handle for further derivatization through cross-coupling reactions, making it particularly useful in palladium-catalyzed transformations.

The synthesis of CAS 1694586-17-8 typically involves multi-step organic transformations starting from commercially available piperidine derivatives. Key steps often include Boc protection of the amine group, followed by ether formation at the 3-position, and subsequent iodination of the methyl group. This synthetic route highlights the compound's role as a versatile intermediate in complex molecular architectures. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality standards for research applications.

From a structure-activity relationship perspective, the tert-butyloxycarbonyl (Boc) group in this molecule serves dual purposes: it protects the amine during synthetic manipulations while also influencing the compound's lipophilicity and steric properties. These characteristics are crucial when designing compounds with optimal bioavailability and target binding affinity. The pentyloxy side chain contributes to the molecule's overall hydrophobic character, which can be tailored for specific biological applications.

In the context of green chemistry trends, researchers are increasingly interested in sustainable modifications of compounds like tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate. Recent literature searches reveal growing attention to atom-economical derivatization methods and catalyst recycling approaches when working with such intermediates. The iodine substituent in particular offers opportunities for metal-free coupling reactions, aligning with the pharmaceutical industry's shift toward environmentally benign processes.

The storage and handling of CAS 1694586-17-8 require standard laboratory precautions for light-sensitive organoiodides. Best practices recommend storage under inert atmosphere at low temperatures to maintain stability. When working with this compound, researchers frequently inquire about solvent compatibility (it shows good solubility in most organic solvents except water) and purification techniques (commonly using flash chromatography or recrystallization).

Patent literature analysis shows that derivatives of tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate have appeared in applications ranging from kinase inhibitors to GPCR modulators. Its structural features make it particularly valuable for creating three-dimensional diversity in compound libraries - a key strategy in modern fragment-based drug discovery. The pharmaceutical industry's continued focus on targeted therapies ensures sustained interest in such multifunctional intermediates.

From a commercial perspective, 1694586-17-8 remains a low-volume high-value chemical, primarily supplied to research institutions and pharmaceutical development teams. Current market trends indicate growing demand for custom synthetic intermediates with precisely controlled stereochemistry, positioning this compound as a potentially important material for asymmetric synthesis applications. Suppliers typically provide detailed certificates of analysis and structural characterization data to support research reproducibility.

Future research directions for tert-butyl 3-(iodomethyl)-3-(pentyloxy)piperidine-1-carboxylate derivatives may explore their utility in PROTAC technology or covalent inhibitor design, where the reactive iodine center could be strategically employed. The compound's modular nature also makes it suitable for combinatorial chemistry approaches, particularly in the development of focused libraries for specific biological targets. As synthetic methodologies advance, we anticipate new publications demonstrating innovative applications of this versatile building block.